Cas no 1434141-78-2 (Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate)

Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate is a spirocyclic compound featuring a fused lactam and carbamate structure. Its rigid spiro scaffold enhances stereochemical control, making it valuable in synthetic organic chemistry, particularly for constructing complex heterocycles. The tert-butyloxycarbonyl (Boc) protecting group ensures stability under basic conditions while allowing selective deprotection under acidic conditions. This compound serves as a versatile intermediate in pharmaceutical research, enabling the synthesis of bioactive molecules with constrained geometries. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for medicinal chemistry applications, including the development of enzyme inhibitors and peptidomimetics.

Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate structure

1434141-78-2 structure

Product Name:Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate

CAS No:1434141-78-2

MF:C₁₂H₁₉NO₃

MW:225.284163713455

MDL:MFCD27956954

CID:4599748

PubChem ID:118997509

Update Time:2025-06-09

Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
- 5-Boc-5-aza-spiro[3.4]octane-2-one
- tert-butyl2-oxo-5-azaspiro[3.4]octane-5-carboxylate
- 5-Boc-5-azaspiro[3.4]octan-2-one
- SB11324
- MFCD27956954
- SY098919
- P14206
- SCHEMBL21274551
- AKOS027336866
- CS-0048405
- AS-52036
- 1434141-78-2
- 5-Boc-2-Oxo-5-Azaspiro[3.4]octane
- Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate
- MDL： MFCD27956954
- Inchi： 1S/C12H19NO3/c1-11(2,3)16-10(15)13-6-4-5-12(13)7-9(14)8-12/h4-8H2,1-3H3
- InChI Key： JQHIUJAHRNWYPJ-UHFFFAOYSA-N
- SMILES： O=C1CC2(C1)CCCN2C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 225.13649347 g/mol
Monoisotopic Mass: 225.13649347 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 225.28
XLogP3: 0.9
Topological Polar Surface Area: 46.6

Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289001092-100mg	tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate	1434141-78-2	97%	100mg	444.05 USD	2021-06-15
Chemenu	CM209627-1g	tert-Butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate	1434141-78-2	97%	1g	$***	2023-03-30
abcr	AB459134-500 mg	5-Boc-5-aza-spiro[3.4]octane-2-one, 95%; .	1434141-78-2	95%	500mg	€1,032.40	2023-04-22
abcr	AB459134-100 mg	5-Boc-5-aza-spiro[3.4]octane-2-one, 95%; .	1434141-78-2	95%	100mg	€413.60	2023-04-22
abcr	AB459134-250 mg	5-Boc-5-aza-spiro[3.4]octane-2-one, 95%; .	1434141-78-2	95%	250mg	€660.10	2023-04-22
eNovation Chemicals LLC	D572113-100mg	tert-butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate	1434141-78-2	97%	100mg	$285	2024-05-23
eNovation Chemicals LLC	D572113-250MG	tert-butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate	1434141-78-2	97%	250mg	$455	2024-05-23
eNovation Chemicals LLC	D572113-500MG	tert-butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate	1434141-78-2	97%	500mg	$760	2024-05-23
eNovation Chemicals LLC	D572113-1G	tert-butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate	1434141-78-2	97%	1g	$1140	2024-05-23
eNovation Chemicals LLC	D572113-5G	tert-butyl 2-oxo-5-azaspiro[3.4]octane-5-carboxylate	1434141-78-2	97%	5g	$3430	2024-05-23